3-(3-methoxyphenyl)-2-[(4-methylphenyl)methylsulfanyl]-5H-pyrimido[5,4-b]indol-4-one

• IUPAC Name: 3-(3-methoxyphenyl)-2-[(4-methylphenyl)methylsulfanyl]-5H-pyrimido[5,4-b]indol-4-one
• InChI: InChI=1S/C25H21N3O2S/c1-16-10-12-17(13-11-16)15-31-25-27-22-20-8-3-4-9-21(20)26-23(22)24(29)28(25)18-6-5-7-19(14-18)30-2/h3-14,26H,15H2,1-2H3
• InChI Key: VCLKXOVYOQYPEI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CSC2=NC3=C(C(=O)N2C4=CC(=CC=C4)OC)NC5=CC=CC=C53
• Molecular Formula: C25H21N3O2S
• Molecular Weight: 427.5 g/mol

Description

3-(3-methoxyphenyl)-2-[(4-methylphenyl)methylsulfanyl]-5H-pyrimido[5,4-b]indol-4-one is a useful research compound. Its molecular formula is C25H21N3O2S and its molecular weight is 427.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• The compound and its analogs are involved in studies focusing on the synthesis of pyrido and pyrimido indole derivatives through the annelation of pyridine or pyrimidine rings into an indole ring, showcasing their significance in the development of novel heterocyclic compounds with potential therapeutic applications (Molina & Fresneda, 1988).
• Research on the transformation of tetrahydro-pyrrolobenzodiazepines in reactions with indole highlights the compound's role in generating new chemical structures, indicating its utility in the exploration of complex chemical spaces for drug discovery (Voskressensky et al., 2014).

Biological Activity

• The compound's structural analogs have been studied for their potential as inhibitors in various biological processes, such as the corrosion inhibition effect of spiropyrimidinethiones on mild steel in acidic solutions. This application demonstrates the broader potential of these compounds beyond pharmaceuticals, extending into materials science (Yadav et al., 2015).
• A study on the synthesis and evaluation of indole-based chalcones as inducers of methuosis, a novel type of nonapoptotic cell death, illustrates the compound's potential in cancer research. Such studies provide a foundation for developing new cancer therapies targeting methuosis (Robinson et al., 2012).

Sensor Development

• The development of a novel small molecule fluorescent sensor for Zn2+ based on a pyridine-pyridone scaffold showcases the compound's utility in the development of chemical sensors, indicating its relevance in analytical chemistry and environmental monitoring (Hagimori et al., 2011).

Antimicrobial Activity

• Studies on new pyrimido[5′,4′:5,6]pyrano[2,3‐d][1,3,2]thiazaphosphinine compounds, derived from similar structural frameworks, have shown good inhibitory effects against various microorganisms, highlighting the potential antimicrobial applications of these compounds (Younes et al., 2013).